Cas no 21037-34-3 (Butanedioicacid, 2,3-diphenyl-, (2R,3R)-)

• Product Name: Butanedioicacid, 2,3-diphenyl-, (2R,3R)-
• CAS No: 21037-34-3
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 253583
• PubChem ID: 744447
• Update Time: 2025-04-19

Butanedioicacid, 2,3-diphenyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioicacid, 2,3-diphenyl-, (2R,3R)-
• (R,R)-2,3-DIPHENYLSUCCINIC ACID
• (2R,3S)-2,3-Diphenylsuccinic acid
• (R*,S*)-2,3-diphenylsuccinic acid
• Butanedioic acid, 2,3-diphenyl-, (R*,S*)-
• Einecs 214-953-7
• meso-2,3-Diphenyl-benrsteinsaeure
• meso-2,3-Diphenyl-bernsteinsaeure
• MESO-2,3-DIPHENYLBUTANEDIOIC ACID
• meso-2,3-diphenyl-succinic acid
• Succinic acid, 2,3-diphenyl-, meso-
• (R,R)-(-)-2,3-Diphenylsuccinic acid
• SCHEMBL7824857
• Butanedioicacid,2,3-diphenyl-,(2R,3R)-
• 21037-34-3
• NSC-75627
• NCGC00013826
• (2R,3R)-2,3-Diphenylsuccinic acid
• NCI75627
• NCGC00013826-02
• NCIStruc2_000399
• (2R,3R)-2,3-diphenylbutanedioic acid
• NCGC00096936-01
• CCG-36707
• CHEMBL1553139
• NCIStruc1_000558

• Inchi： 1S/C16H14O4/c17-15(18)13(11-7-3-1-4-8-11)14(16(19)20)12-9-5-2-6-10-12/h1-10,13-14H,(H,17,18)(H,19,20)/t13-,14-/m0/s1
• InChI Key： PVXCQHHWNDJIJP-KBPBESRZSA-N
• SMILES： OC([C@@H](C1C=CC=CC=1)[C@@H](C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 360.2°C at 760 mmHg
• Flash Point: 185.8°C
• Refractive Index: 1.62
• PSA: 74.6
• LogP: 2.72320